N-([2,4'-bipyridin]-4-ylmethyl)-2-(pyridin-3-yl)acetamide

• IUPAC Name: 2-pyridin-3-yl-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H16N4O/c23-18(11-14-2-1-6-20-12-14)22-13-15-3-9-21-17(10-15)16-4-7-19-8-5-16/h1-10,12H,11,13H2,(H,22,23)
• InChI Key: HPUAFCKGQBHOBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

N-([2,4'-bipyridin]-4-ylmethyl)-2-(pyridin-3-yl)acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is commonly referred to as BPYPA and is synthesized using a specific method.

Scientific Research Applications

Synthesis and Chemical Properties

The rearrangement of 4-amino-3-halo-pyridines through nucleophilic aromatic substitution has been described, showcasing the synthesis of pyridin-4-yl α-substituted acetamide products, including structures similar to N-([2,4'-bipyridin]-4-ylmethyl)-2-(pyridin-3-yl)acetamide. This reaction demonstrates a formal two-carbon insertion indicative of the compound's reactivity and potential in synthetic organic chemistry (Getlik et al., 2013).

Corrosion Inhibition

Research into 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, which share structural similarities with the compound , has shown potential as corrosion inhibitors. These compounds were tested on steel in acidic and mineral oil mediums, demonstrating promising inhibition efficiencies, suggesting applications in materials science and engineering to prevent corrosion (Yıldırım & Cetin, 2008).

Antiallergic Agents

A series of N-(pyridin-4-yl)-(indol-3-yl)acetamides, with structural resemblance to the query compound, have been prepared and tested for antiallergic properties. Among these, specific derivatives exhibited significant potency in inhibiting histamine release and IL-4 production, indicating potential therapeutic applications in allergy treatment (Menciu et al., 1999).

Metal Complexes Synthesis

Research into new metal complexes involving N2S2 tetradentate ligands, including structures akin to this compound, has been conducted. These studies reveal insights into the bonding modes and geometries of complexes formed, contributing to coordination chemistry and potential applications in catalysis and material science (Al-jeboori et al., 2010).

Antibacterial Activities

Novel heterocycles attached to the pyridinecarboxamide moiety have been synthesized and evaluated for their antibacterial activities. Such studies underscore the compound's utility in developing new antimicrobial agents, highlighting its relevance in medicinal chemistry and pharmaceutical research (Nabila et al., 2017).